Cas no 2034465-38-6 (N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylthiophene-3-carboxamide)

• Product Name: N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylthiophene-3-carboxamide
• CAS No: 2034465-38-6
• MF: C₁₁H₁₂N₄O₃S
• MW: 280.302980422974
• CID: 6445115
• PubChem ID: 121137406
• Update Time: 2025-06-11

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylthiophene-3-carboxamide
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]thiophene-3-carboxamide
• 2034465-38-6
• N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)thiophene-3-carboxamide
• AKOS026700855
• F6438-2975

• Inchi： 1S/C11H12N4O3S/c1-17-10-13-8(14-11(15-10)18-2)5-12-9(16)7-3-4-19-6-7/h3-4,6H,5H2,1-2H3,(H,12,16)
• InChI Key： JPWCWHFPPMDBJD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC1N=C(N=C(N=1)OC)OC)=O

Computed Properties

• Exact Mass: 280.06301143g/mol
• Monoisotopic Mass: 280.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 115Ų

Additional information on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylthiophene-3-carboxamide

Comprehensive Overview of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylthiophene-3-carboxamide (CAS No. 2034465-38-6)

The compound N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylthiophene-3-carboxamide (CAS No. 2034465-38-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, combining a dimethoxy-triazine core with a thiophene-carboxamide moiety, make it a versatile intermediate for synthesizing advanced functional materials and bioactive compounds. Researchers are increasingly exploring its potential applications due to its stability, reactivity, and compatibility with various synthetic protocols.

One of the key reasons for the growing interest in N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylthiophene-3-carboxamide is its role in cross-coupling reactions and click chemistry. These reactions are pivotal in drug discovery and the development of novel polymers. The compound’s triazine ring acts as an excellent leaving group, facilitating nucleophilic substitutions, while the thiophene component contributes to π-conjugation, enhancing electronic properties in materials. This dual functionality aligns with current trends in green chemistry and sustainable synthesis, as it often reduces the need for harsh reagents.

In the context of medicinal chemistry, CAS 2034465-38-6 has shown promise as a building block for small-molecule inhibitors targeting enzymes like kinases and proteases. Its structural motifs are frequently found in compounds under investigation for anti-inflammatory and anticancer properties. Recent studies highlight its utility in fragment-based drug design (FBDD), where modularity and selectivity are critical. The dimethoxy-triazine segment, in particular, is known to improve solubility and bioavailability—a hot topic in pharmaceutical optimization.

From an industrial perspective, N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylthiophene-3-carboxamide is valued for its role in agrochemical formulations. Its derivatives are explored as potential herbicides and pesticides, leveraging the triazine scaffold’s ability to interfere with plant metabolic pathways. This aligns with the global demand for eco-friendly crop protection solutions, a trending topic in precision agriculture. Additionally, its stability under environmental conditions makes it a candidate for slow-release formulations, addressing concerns about chemical runoff and resistance development.

The compound’s relevance extends to material science, where its thiophene unit is integral to designing conductive polymers and organic semiconductors. With the rise of flexible electronics and optoelectronic devices, researchers are investigating its incorporation into donor-acceptor systems for improved charge transport. The triazine-thiophene hybrid structure also exhibits luminescent properties, opening doors for applications in OLEDs and sensors—a niche with high commercial potential.

For synthetic chemists, CAS 2034465-38-6 represents a scalable and reproducible intermediate. Its synthesis typically involves amide coupling between 4,6-dimethoxy-1,3,5-triazin-2-amine and methylthiophene-3-carboxylic acid, followed by purification via crystallization. This process is often optimized for high-yield production, a frequent search query among industrial chemists. The compound’s HPLC purity and NMR characterization data are well-documented, ensuring reliability for downstream applications.

In summary, N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylthiophene-3-carboxamide (CAS No. 2034465-38-6) is a multifaceted compound bridging diverse scientific disciplines. Its applications span drug discovery, agrochemical innovation, and advanced materials, reflecting the interdisciplinary nature of modern research. As the scientific community prioritizes sustainability and efficiency, this compound’s role is poised to expand, making it a subject of ongoing exploration and commercial interest.